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Compound of Interest

Compound Name: L-Tyrosine disodium salt dihydrate
Cat. No.: B15680748
Get Quote
\ J

Audience: Researchers, scientists, and drug development professionals.

Introduction L-Tyrosine is a non-essential amino acid crucial for protein synthesis and serves
as a precursor for key neurotransmitters such as dopamine, norepinephrine, and epinephrine.
[1][2] Its disodium salt dihydrate form is a highly water-soluble compound, making it suitable for
various pharmaceutical and biotechnological applications, including dietary supplements and
cell culture media.[1][3] Accurate quantification of L-Tyrosine is vital for quality control,
formulation development, and metabolic research. Spectrophotometry offers a rapid,
accessible, and reliable method for its determination. This document provides detailed
protocols for two spectrophotometric methods: direct analysis by UV absorption and a
colorimetric method for samples with complex matrices.

Physicochemical Properties A summary of the key properties of L-Tyrosine disodium salt
dihydrate is presented below.
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Property Value Reference
CAS Number 122666-87-9 [11[4]
Molecular Formula CoH13NNa20s [4]
Molecular Weight 261.18 g/mol [4]
Appearance White to beige powder

] ] ~224 nm and ~275 nm (in
UV Absorption Maxima (Amax) ) [5]
neutral aqueous solution)

Solubility Highly soluble in water [11[3]

Protocol 1: Direct Quantitative Analysis by UV
Spectrophotometry

Principle This method relies on the intrinsic ultraviolet absorbance of the phenol chromophore
in the L-Tyrosine side chain.[6][7] In aqueous solutions, L-Tyrosine exhibits a distinct
absorption maximum at approximately 275 nm, which can be used for direct quantification by
applying the Beer-Lambert law.[5] This method is ideal for pure samples or simple formulations
where interfering substances that absorb in the same UV region are absent.

Experimental Protocol

1. Materials and Equipment:

L-Tyrosine disodium salt dihydrate (Reference Standard)

Deionized water or 0.1 M Phosphate Buffer (pH 7.0)

UV-Vis Spectrophotometer

1 cm path length quartz cuvettes

Calibrated analytical balance and volumetric flasks

N

. Preparation of Stock and Standard Solutions:
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e Stock Solution (100 pg/mL): Accurately weigh 10.0 mg of L-Tyrosine disodium salt
dihydrate and dissolve it in a 100 mL volumetric flask with deionized water or phosphate
buffer.

o Standard Solutions: Prepare a series of dilutions from the stock solution to create standards
with concentrations ranging from 5 pug/mL to 50 pg/mL.

3. Spectrophotometric Measurement:

o Set the spectrophotometer to scan the UV range or to measure absorbance at the Amax of
L-Tyrosine (~275 nm). Use deionized water or the corresponding buffer as a blank.

e Measure the absorbance of each standard solution.

e Measure the absorbance of the unknown sample(s), ensuring the reading falls within the
range of the standard curve. Dilute the sample if necessary.

4. Data Analysis:

o Construct a calibration curve by plotting the absorbance of the standards against their known
concentrations.

o Perform a linear regression analysis to obtain the equation of the line (y = mx + c¢) and the
correlation coefficient (R2). An R2 value > 0.99 is desirable.

o Use the equation to calculate the concentration of L-Tyrosine in the unknown sample.

Experimental Workflow
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Diagram 1: Workflow for direct UV spectrophotometric analysis.

Protocol 2: Quantitative Analysis by Colorimetric
Derivatization

Principle For complex samples like pharmaceutical formulations, direct UV measurement can
be compromised by interference from excipients.[8][9] A more selective method involves
derivatizing L-Tyrosine with 4-chloro-7-nitrobenzo-2-oxa-1,3-diazole (NBD-Cl). NBD-Cl reacts
with the primary amino group of L-Tyrosine in an alkaline medium (pH 10.0) to yield a stable,
orange-colored product that can be quantified in the visible spectrum at 388 nm, thereby
avoiding UV-region interference.[8][9][10]

Experimental Protocol

1. Materials and Equipment:
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L-Tyrosine disodium salt dihydrate
NBD-CI (7-Chloro-4-nitrobenzoxadiazole)
Borate buffer (pH 10.0)
Deionized water
Visible Spectrophotometer and 1 cm glass or quartz cuvettes
Water bath or heating block (set to 70°C)
. Preparation of Solutions:

L-Tyrosine Stock Solution (100 pug/mL): Prepare as described in Protocol 1. From this, create
working standards (e.g., 10-50 pg/mL).[8]

NBD-CI Solution (0.024% w/v): Dissolve 24 mg of NBD-Cl in 100 mL of deionized water. This
solution should be freshly prepared.[8][9]

Borate Buffer (pH 10.0): Prepare a standard borate buffer and adjust the pH to 10.0.
. Derivatization Procedure:

To a series of 10 mL volumetric flasks, add aliquots of the standard solutions to achieve final
concentrations of 10, 20, 30, 40, and 50 pg/mL.

Add 1.0 mL of borate buffer (pH 10.0) to each flask.[8]
Add 2.0 mL of the 0.024% NBD-CI solution.[8][9]
Incubate the flasks in a water bath at 70°C for 25 minutes.[3][9]

After incubation, cool the flasks to room temperature and bring the volume up to 10 mL with
deionized water.

Prepare a reagent blank using the same procedure but substituting the L-Tyrosine solution
with deionized water.
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BENGHE

4. Spectrophotometric Measurement:

Set the spectrophotometer to 388 nm and use the reagent blank to zero the instrument.[8]

Measure the absorbance of each standard and the unknown sample(s).

(62}

. Data Analysis:

Construct a calibration curve and perform linear regression as described in Protocol 1 to
determine the concentration of the unknown sample.

Optimized Method Parameters

Parameter Optimized Value Reference

Derivatizing Reagent 4-chloro-7-nitrobenzo-2-oxa- B[10]
1,3-diazole (NBD-CI)

Reaction pH 10.0 (Borate Buffer) [819]

Reaction Temperature 70°C [8]

Reaction Time 25 minutes [8]

Wavelength (Amax) 388 nm [8][10]

Linearity Range 10 - 50 pg/mL [10]

Limit of Detection (LOD) 2.85 pg/mL [10]

Limit of Quantification (LOQ) 8.6 pg/mL [10]

Experimental Workflow
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Diagram 2: NBD-CI Derivatization Workflow
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Diagram 2: Workflow for colorimetric analysis using NBD-CI.
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Application: Relevance in Signaling Pathways

L-Tyrosine is a fundamental component of cellular signaling. Tyrosine residues within proteins
are key targets for phosphorylation by tyrosine kinases.[2][11] This process is a critical "on-off"
switch in many signal transduction pathways that regulate cell growth, differentiation, and
metabolism.[11] Receptor Tyrosine Kinases (RTKs), for example, are activated by ligand
binding, which induces receptor dimerization and autophosphorylation on specific tyrosine
residues. These newly formed phosphotyrosine sites act as docking points for downstream
signaling proteins, propagating the signal into the cell.[12]

Receptor Tyrosine Kinase (RTK) Activation Pathway
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Diagram 3: Tyrosine phosphorylation in RTK signal transduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b15680748/docs?utm_src=pdf-body-img#application-note-spectrophotometric-analysis-of-l-tyrosine-disodium-salt-dihydrate
https://www.benchchem.com/product/b15680748?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15680748?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

References

e 1. CAS 122666-87-9: L-Tyrosine disodium salt, dihydrate [cymitquimica.com]
e 2. Tyrosine - Wikipedia [en.wikipedia.org]
¢ 3. chemimpex.com [chemimpex.com]

¢ 4. Tyrosine disodium dihydrate | CO9H13NNa205 | CID 71587456 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 5. iosrjournals.org [iosrjournals.org]
e 6. d-nb.info [d-nb.info]

e 7. UV-Vis spectroscopy of tyrosine side-groups in studies of protein structure. Part 1: basic
principles and properties of tyrosine chromophore - PMC [pmc.ncbi.nim.nih.gov]

¢ 8. researchgate.net [researchgate.net]

¢ 9. researchgate.net [researchgate.net]

¢ 10. alliedacademies.org [alliedacademies.org]
e 11. sinobiological.com [sinobiological.com]

o 12. Receptor tyrosine kinases: mechanisms of activation and signaling - PMC
[pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [Application Note: Spectrophotometric Analysis of L-
Tyrosine Disodium Salt Dihydrate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15680748/docs#application-note-spectrophotometric-
analysis-of-I-tyrosine-disodium-salt-dihydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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